![molecular formula C16H19NO5S B7546682 (2R)-2-[(4-methoxynaphthalen-1-yl)sulfonylamino]-3-methylbutanoic acid](/img/structure/B7546682.png)
(2R)-2-[(4-methoxynaphthalen-1-yl)sulfonylamino]-3-methylbutanoic acid
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Overview
Description
(2R)-2-[(4-methoxynaphthalen-1-yl)sulfonylamino]-3-methylbutanoic acid, also known as MNBA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MNBA is a sulfonylurea derivative that has been synthesized through various methods and has been found to exhibit promising biological activities.
Mechanism of Action
The mechanism of action of (2R)-2-[(4-methoxynaphthalen-1-yl)sulfonylamino]-3-methylbutanoic acid involves its interaction with various molecular targets in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the inflammatory response. This compound has also been found to activate the peroxisome proliferator-activated receptor (PPAR), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in scientific research studies. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to increase the expression of genes involved in glucose and lipid metabolism, such as PPAR-γ and adiponectin.
Advantages and Limitations for Lab Experiments
(2R)-2-[(4-methoxynaphthalen-1-yl)sulfonylamino]-3-methylbutanoic acid has several advantages for use in lab experiments. It is a stable and easily synthesizable compound that can be used in various assays. However, this compound has limitations in its solubility and bioavailability, which may affect its effectiveness in certain experiments.
Future Directions
There are several future directions for the scientific research of (2R)-2-[(4-methoxynaphthalen-1-yl)sulfonylamino]-3-methylbutanoic acid. Further studies are needed to investigate its potential use in the treatment of diabetes, obesity, and cardiovascular diseases. The development of this compound analogs with improved solubility and bioavailability may also enhance its therapeutic potential. Additionally, studies are needed to investigate the safety and toxicity of this compound in humans.
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications in various scientific research studies. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively. Future research is needed to further investigate its therapeutic potential and safety in humans.
Synthesis Methods
(2R)-2-[(4-methoxynaphthalen-1-yl)sulfonylamino]-3-methylbutanoic acid can be synthesized through several methods, including the reaction of 4-methoxynaphthalene-1-sulfonyl chloride with 3-methyl-2-oxobutanoic acid in the presence of a base. Another method involves the reaction of 4-methoxynaphthalene-1-sulfonyl chloride with 3-methyl-2-oxobutanoic acid methyl ester in the presence of a base. The resulting product is then hydrolyzed to obtain this compound.
Scientific Research Applications
(2R)-2-[(4-methoxynaphthalen-1-yl)sulfonylamino]-3-methylbutanoic acid has been found to exhibit potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. This compound has also been studied for its potential use in the treatment of diabetes, obesity, and cardiovascular diseases.
properties
IUPAC Name |
(2R)-2-[(4-methoxynaphthalen-1-yl)sulfonylamino]-3-methylbutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO5S/c1-10(2)15(16(18)19)17-23(20,21)14-9-8-13(22-3)11-6-4-5-7-12(11)14/h4-10,15,17H,1-3H3,(H,18,19)/t15-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULPCWMIKMFHWGP-OAHLLOKOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(=O)O)NS(=O)(=O)C1=CC=C(C2=CC=CC=C21)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@H](C(=O)O)NS(=O)(=O)C1=CC=C(C2=CC=CC=C21)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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